Cas no 1072105-58-8 ((1R)-2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1072105-58-8
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 4570349
• Update Time: 2025-06-29

(1R)-2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-chloro-1-(4-trifluoroMethylphenyl)ethanol
• (1R)-2-chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-ol
• TB-1914
• (1R)-2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H8ClF3O/c10-5-8(14)6-1-3-7(4-2-6)9(11,12)13/h1-4,8,14H,5H2/t8-/m0/s1
• InChI Key： BCEOMUNHBSIMFA-QMMMGPOBSA-N
• SMILES： [C@H](C1=CC=C(C(F)(F)F)C=C1)(O)CCl

Additional information on (1R)-2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol

Introduction to (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 1072105-58-8)

Introduction

The compound (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol, with the CAS registry number 1072105-58-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry, featuring an (R)-configuration at the chiral center, which plays a pivotal role in its biological activity and chemical reactivity. The presence of a chlorine atom and a trifluoromethyl group introduces electronic and steric effects that further enhance its versatility in various applications.

Synthesis and Structural Features

The synthesis of (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the trifluoromethyl group is achieved through electrophilic aromatic substitution, followed by the installation of the chiral alcohol functionality via a stereoselective reduction or oxidation process. The stereochemistry at the chiral center is carefully controlled to ensure the desired R-configuration, which is critical for its biological activity.

Applications in Drug Discovery

Recent studies have highlighted the potential of (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol as a lead compound in drug discovery efforts. Its unique structure makes it an ideal candidate for exploring interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies.

Chemical Reactivity and Functionalization

The reactivity of (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol is influenced by its functional groups. The hydroxyl group at the chiral center can undergo various transformations, such as oxidation to form ketones or esters, or protection to yield ethers or silyl ethers. These modifications enable further functionalization and diversification of the molecule for specific applications.

Toxicological Studies and Safety Profile

Understanding the toxicological profile of (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol is essential for its safe handling and use in research and development. Recent studies have evaluated its acute and chronic toxicity in animal models, providing valuable insights into its safety profile. These findings are critical for regulatory compliance and risk assessment in industrial settings.

Conclusion

In summary, (1R)-2-Chloro-1-(4-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 1072105-58-8) is a versatile compound with significant potential in various scientific domains. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers seeking to explore novel chemical reactions, develop advanced materials, or design innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in advancing science and technology will undoubtedly grow.